Cas no 2137599-81-4 (tert-butyl 3-{4-ethyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridin-4-yl}azetidine-1-carboxylate)

• Product Name: tert-butyl 3-{4-ethyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridin-4-yl}azetidine-1-carboxylate
• CAS No: 2137599-81-4
• MF: C₁₆H₂₆N₄O₂
• MW: 306.403243541718
• CID: 6513404
• PubChem ID: 165477874
• Update Time: 2025-06-09

tert-butyl 3-{4-ethyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridin-4-yl}azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-{4-ethyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridin-4-yl}azetidine-1-carboxylate
• EN300-1076935
• tert-butyl 3-{4-ethyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-4-yl}azetidine-1-carboxylate
• 2137599-81-4

• Inchi： 1S/C16H26N4O2/c1-5-16(13-12(6-7-19-16)17-10-18-13)11-8-20(9-11)14(21)22-15(2,3)4/h10-11,19H,5-9H2,1-4H3,(H,17,18)
• InChI Key： YEQKXBZHEZOGRY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C1)C1(C2=C(CCN1)NC=N2)CC)=O

Computed Properties

• Exact Mass: 306.20557608g/mol
• Monoisotopic Mass: 306.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70.2Ų

Additional information on tert-butyl 3-{4-ethyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridin-4-yl}azetidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-{4-ethyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-4-yl}azetidine-1-carboxylate (CAS No. 2137599-81-4)

The compound tert-butyl 3-{4-ethyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-4-yl}azetidine-1-carboxylate (CAS No. 2137599-81-4) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique imidazo[4,5-c]pyridine core and azetidine moiety, is a key intermediate in the synthesis of bioactive compounds targeting various therapeutic areas. Its structural complexity and functional versatility make it a valuable asset in drug discovery pipelines.

Recent trends in pharmaceutical research highlight a growing interest in heterocyclic compounds, particularly those containing imidazole and azetidine rings, due to their broad-spectrum biological activities. The tert-butyl protecting group in this compound enhances its stability and solubility, making it suitable for further synthetic modifications. Researchers are actively exploring its potential applications in developing kinase inhibitors, GPCR modulators, and other small-molecule therapeutics, aligning with the industry's focus on precision medicine and targeted therapies.

From a synthetic chemistry perspective, the CAS No. 2137599-81-4 compound exemplifies modern strategies in scaffold hopping and fragment-based drug design. Its imidazo[4,5-c]pyridine scaffold is particularly noteworthy, as it mimics purine bases found in DNA/RNA, enabling interactions with biological targets such as enzymes and receptors. This property has led to its investigation in oncology and neurological disorders, where modulation of cellular signaling pathways is crucial. The compound's azetidine-1-carboxylate moiety further contributes to its conformational rigidity, a desirable trait in drug candidates to improve binding affinity and metabolic stability.

In the context of AI-driven drug discovery, molecules like tert-butyl 3-{4-ethyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-4-yl}azetidine-1-carboxylate are frequently analyzed using machine learning algorithms to predict their ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles. Computational chemists leverage its structural features to generate QSAR models, accelerating the identification of lead compounds. This aligns with the pharmaceutical industry's shift toward high-throughput screening and in silico methodologies to reduce development timelines and costs.

The compound's relevance extends to green chemistry initiatives, where researchers optimize its synthesis to minimize waste and energy consumption. Recent publications describe innovative catalytic methods for constructing its imidazo[4,5-c]pyridine ring system, emphasizing atom economy and renewable solvents. Such advancements resonate with global sustainability goals and the demand for eco-friendly synthetic routes in pharmaceutical manufacturing.

Analytical characterization of CAS No. 2137599-81-4 typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography to confirm its purity and stereochemistry. These methods are critical for ensuring reproducibility in research and compliance with regulatory standards. The compound's tert-butyl carbamate group also facilitates its detection and quantification in complex matrices, supporting pharmacokinetic studies.

Given the rising demand for custom synthesis and building blocks in drug discovery, suppliers of tert-butyl 3-{4-ethyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-4-yl}azetidine-1-carboxylate emphasize stringent quality control protocols. Certificates of Analysis (CoA) often include data on residual solvents, heavy metals, and chromatographic purity to meet the specifications of academic and industrial users. This transparency is vital for collaborations in open innovation platforms and pre-competitive research consortia.

In summary, tert-butyl 3-{4-ethyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-4-yl}azetidine-1-carboxylate represents a convergence of cutting-edge synthetic chemistry, computational biology, and sustainable practices. Its multifaceted applications underscore its importance in addressing unmet medical needs while adhering to evolving industry standards. As research progresses, this compound is poised to play a pivotal role in the next generation of therapeutic agents.